Cas no 72955-85-2 (5-(2-aminoethoxy)-2H-1,3-benzodioxole)

• Product Name: 5-(2-aminoethoxy)-2H-1,3-benzodioxole
• CAS No: 72955-85-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09906751
• CID: 543220
• PubChem ID: 13221329
• Update Time: 2025-05-24

5-(2-aminoethoxy)-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(1,3-benzodioxol-5-yloxy)-
• 2-(1,3-benzodioxol-5-yloxy)ethanamine
• 5-(2-aminoethoxy)-2H-1,3-benzodioxole
• SCHEMBL7405667
• CHEMBL4581117
• ZMEQUDXFAHZUPR-UHFFFAOYSA-N
• 2-(Benzo[d][1,3]dioxol-5-yloxy)ethan-1-amine
• 2-(benzo[d][1,3]dioxol-5-yloxy)ethanamine
• 2-(1,3-dioxaindan-5-yloxy)ethan-1-amine
• AKOS000210628
• F20174
• F3401-0010
• AB01002292-01
• 72955-85-2
• DTXSID30529431
• CS-0270705
• EN300-53870
• 2-(2H-1,3-benzodioxol-5-yloxy)ethan-1-amine
• FT-0749874
• MFCD09906751
• 2-[(2H-1,3-Benzodioxol-5-yl)oxy]ethan-1-amine
• CCG-354001

• MDL： MFCD09906751
• Inchi： 1S/C9H11NO3/c10-3-4-11-7-1-2-8-9(5-7)13-6-12-8/h1-2,5H,3-4,6,10H2
• InChI Key： ZMEQUDXFAHZUPR-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)OCCN

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.71

Additional information on 5-(2-aminoethoxy)-2H-1,3-benzodioxole

Recent Advances in the Study of 5-(2-aminoethoxy)-2H-1,3-benzodioxole (CAS: 72955-85-2)

The compound 5-(2-aminoethoxy)-2H-1,3-benzodioxole (CAS: 72955-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzodioxole core and aminoethoxy side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-(2-aminoethoxy)-2H-1,3-benzodioxole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving the protection of the benzodioxole ring, followed by the introduction of the aminoethoxy moiety. This advancement is critical for enabling further pharmacological evaluations and large-scale production.

Pharmacological investigations have revealed that 5-(2-aminoethoxy)-2H-1,3-benzodioxole exhibits notable activity as a modulator of serotonin receptors. In vitro and in vivo studies have shown that this compound can selectively bind to 5-HT2A and 5-HT2C receptors, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. These findings were corroborated by a recent preclinical study, which reported significant anxiolytic effects in animal models.

Beyond its neurological applications, 5-(2-aminoethoxy)-2H-1,3-benzodioxole has also been explored for its anti-inflammatory and antioxidant properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in cellular models. These properties position the compound as a potential candidate for the development of therapies targeting chronic inflammatory diseases.

In conclusion, the recent research on 5-(2-aminoethoxy)-2H-1,3-benzodioxole (CAS: 72955-85-2) underscores its versatility and therapeutic potential. Advances in synthetic methodologies, coupled with a growing understanding of its pharmacological mechanisms, pave the way for further exploration and development. Future studies should focus on clinical translation and the optimization of its pharmacokinetic and safety profiles to fully realize its therapeutic benefits.